![molecular formula C16H16O3 B1246718 4-(7-methoxy-3,4-dihydro-2H-chromen-2-yl)phenol](/img/structure/B1246718.png)
4-(7-methoxy-3,4-dihydro-2H-chromen-2-yl)phenol
Overview
Description
4-(7-methoxy-3,4-dihydro-2H-chromen-2-yl)phenol is a natural product found in Crinum asiaticum var. japonicum, Bauhinia roxburghiana, and other organisms with data available.
Scientific Research Applications
1. Crystallography and Molecular Structure
A study on a compound closely related to 4-(7-methoxy-3,4-dihydro-2H-chromen-2-yl)phenol, 7a-O-Methyldeguelol, revealed insights into its crystal structure, suggesting potential applications in structural biology and crystallography (Chantrapromma et al., 2005).
2. Antimicrobial Activity
Research into similar compounds has demonstrated significant antimicrobial properties. For example, the synthesis and testing of novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-ones showed notable antibacterial and antifungal activity, suggesting a potential application in developing new antimicrobial agents (Mandala et al., 2013).
3. Anti-Viral Properties
Compounds like 6-hydroxy-7-methoxy-3-(4-methoxyphenyl)-2H-chromen-2-one have shown potential anti-Tobacco Mosaic Virus (anti-TMV) activity, indicating the possibility of using similar structures in antiviral research (Li et al., 2015).
4. Anticoagulant Activities
Another study focused on the synthesis of novel isoxazoline chromene derivatives, including compounds structurally related to this compound, showing promise in anticoagulant therapy (Zghab et al., 2017).
5. Application in Organic Synthesis
Research on the acid-catalyzed condensation of similar compounds demonstrates their utility in organic synthesis, indicating potential applications in chemical manufacturing and drug design (Das et al., 2004).
6. Molecular Docking Studies
Molecular docking studies on compounds such as 4-Methoxy-{2-[3-(4-chlorophenyl)-5-(4-(propane-2-yl) phenyl)-4, 5-dihydro-1H-pyrazole-1-yl]- 1, 3-thiazole-4-yl}phenol have shed light on their molecular interactions, suggesting applications in drug discovery and development (Viji et al., 2020).
Properties
IUPAC Name |
4-(7-methoxy-3,4-dihydro-2H-chromen-2-yl)phenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O3/c1-18-14-8-4-12-5-9-15(19-16(12)10-14)11-2-6-13(17)7-3-11/h2-4,6-8,10,15,17H,5,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQIYVJDLRVEGDX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CCC(O2)C3=CC=C(C=C3)O)C=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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